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Introduction

Oxone®, a potassium peroxymonosulfate (PPMS) based disinfectant, is a powerful and broad-
spectrum oxidizing agent used for the disinfection of laboratory equipment and surfaces. Its
active ingredient, potassium peroxymonosulfate, is a potent, non-chlorine-based disinfectant
that is effective against a wide range of microorganisms, including bacteria, viruses, fungi, and
spores. This document provides detailed protocols for the use of Oxone® in a laboratory
setting, including its mechanism of action, efficacy data, material compatibility, and procedures
for general equipment disinfection and nucleic acid decontamination.

Mechanism of Action

Oxone® exerts its disinfectant properties through oxidative damage to cellular components.
The peroxymonosulfate anion (HSOs™) in the triple salt formulation (2KHSOs:KHSO4:-K2S0a) is
a strong oxidizing agent.[1] It reacts with and oxidizes various organic molecules, including
proteins, lipids, and nucleic acids. This leads to the disruption of microbial cell membranes,
denaturation of essential enzymes, and inactivation of viral protein capsids and nucleic acids.
[1][2] In aqueous solution, Oxone® can also generate other reactive oxygen species, such as
hydroxyl radicals, which contribute to its potent antimicrobial activity.

Efficacy Data
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Oxone® has demonstrated high efficacy against a variety of common laboratory contaminants.
The following tables summarize the virucidal, bactericidal, and fungicidal/sporicidal activity of
Oxone® at various concentrations and contact times.

Table 1: Virucidal Efficacy of Oxone® (Potassium Peroxymonosulfate)

Concentration

Virus (%) Contact Time Log Reduction Reference(s)
(V]

Poliovirus 1% 10 min >4 [1]
1:100 dilution ]

SARS-CoV-2 1 min >1.19 (93.7%) 2]
(~1%)

Avian Influenza

] 0.5% 5 sec >3 [3]

Virus (AIV)

Newcastle

Disease Virus 0.5% 30 sec >3 [3]

(NDV)

Table 2: Bactericidal Efficacy of Oxone® (Potassium Peroxymonosulfate)
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. Concentrati Contact Log Reference(s
Bacteria ) . Surface
on (%) Time Reduction
Pseudomona ) )
) 1% 10 min >5 Suspension [1]
s aeruginosa
Escherichia ) )
) 1% 10 min >5 Suspension [1]
coli
Staphylococc ] )
1% 10 min >5 Suspension [1]
us aureus
Enterococcus ] )
) 1% 10 min >5 Suspension [1]
hirae
Salmonella Stainless
) 1% 30 sec >5 [3]
Infantis Steel
Salmonella )
] 1% 1 min >5 Rubber [3]
Infantis
Mycobacteriu ) ]
1% 10 min >5 Suspension [1]

m smegmatis

Table 3: Fungicidal and Sporicidal Efficacy of Oxone® (Potassium Peroxymonosulfate)
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Microorgani Concentrati Contact Log i Reference(s
otes
sm on (%) Time Reduction )
1% solution
did not meet
Aspergillus - o AFNOR
_ 1% Not specified Insufficient o [1]
niger guidelines for
fungicidal
activity.
Considered
Candida N effective
) 1% Not specified >4 ) [1]
albicans against
yeasts.
1% solution
did not meet
Bacterial N o AFNOR
1% Not specified Insufficient o [1]
Spores guidelines for
sporicidal
activity.

Note: The efficacy of Oxone® can be influenced by the presence of organic matter. It is crucial

to pre-clean surfaces and equipment before disinfection.

Material Compatibility

The strong oxidizing nature of Oxone® requires careful consideration of material compatibility

to prevent damage to laboratory equipment.

Table 4: Material Compatibility with Aqueous Oxone® Solutions
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Material

Compatibility Rating

Notes

Plastics

Polypropylene (PP)

Good

Generally resistant to non-
oxidizing acids and bases.
However, it is not
recommended for use with
strong oxidants, so prolonged
contact with concentrated
Oxone® solutions should be
avoided.[4][5][6] Short-term
exposure to working solutions
(e.g., 1%) is generally

acceptable.

Polyethylene (HDPE, LDPE)

Good

Generally has good chemical
resistance. Similar to
polypropylene, prolonged
exposure to strong oxidants

should be minimized.[7]

Polyvinyl Chloride (PVC)

Good

Generally good resistance to

oxidizing agents.

Polystyrene (PS)

Fair

May be susceptible to crazing
or cracking with prolonged

exposure to oxidizing agents.

Polycarbonate (PC)

Poor

Not recommended for use with
strong oxidizing agents as it
can cause material

degradation.

Metals

Stainless Steel (304, 316)

Excellent

Highly resistant to corrosion
from Oxone® solutions,
making it a suitable material for

disinfection.[3]
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Can be corroded by acidic

Aluminum Poor ) ]

solutions like those of Oxone®.

Susceptible to oxidation and
Copper Poor )

corrosion.

Can be corroded by oxidizing
Brass Poor

acids.

Other Materials

Highly resistant to Oxone®

Glass Excellent }
solutions.
Can be degraded by strong
Rubber (Natural) Poor L
oxidizing agents.[3]
. Generally shows good
Silicone Good

resistance to oxidizing agents.

Experimental Protocols
Preparation of Oxone® Disinfectant Solution

Materials:

Oxone® powder

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Deionized or distilled water

Clean container (glass, polypropylene, or stainless steel)

Stir bar and stir plate (optional)

Procedure:

e Don appropriate PPE.

e Measure the desired volume of deionized or distilled water into a clean container.
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e Slowly add the Oxone® powder to the water while stirring to achieve the desired
concentration (typically 1% wi/v for general disinfection). A 1% solution is prepared by
dissolving 10 grams of Oxone® powder in 1 liter of water.

« Stir the solution until the powder is completely dissolved. The solution should be freshly
prepared for optimal efficacy.

Protocol for Disinfection of Laboratory Glassware

Procedure:

o Pre-cleaning: Manually scrub the glassware with a suitable laboratory detergent to remove
all visible organic and inorganic residues. Rinse thoroughly with tap water followed by a final
rinse with deionized water.

» Disinfection: Immerse the pre-cleaned glassware completely in a freshly prepared 1%
Oxone® solution. Ensure all surfaces are in contact with the disinfectant.

o Contact Time: Allow the glassware to soak for a minimum of 10 minutes.

e Rinsing: Remove the glassware from the Oxone® solution and rinse thoroughly with sterile
deionized or distilled water to remove any residual disinfectant.

Drying: Allow the glassware to air dry in a clean environment or dry in a laboratory oven.

Protocol for Disinfection of Plasticware (Polypropylene,
Polyethylene)

Procedure:

e Pre-cleaning: Clean the plasticware with a laboratory detergent, ensuring all residues are
removed. Rinse thoroughly with tap water and then with deionized water.

» Disinfection: Immerse the plasticware in a 1% Oxone® solution for a contact time of 10
minutes.

e Rinsing: Thoroughly rinse the plasticware with sterile deionized water.
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Drying: Air dry in a clean area.

Protocol for Disinfection of Stainless Steel Surfaces and
Equipment

Procedure:

Pre-cleaning: Wipe the surface with a detergent solution to remove any dirt or grime. Rinse
with a cloth dampened with water.

Disinfection: Apply a 1% Oxone® solution to the surface using a clean cloth or sprayer.
Ensure the entire surface is wetted.

Contact Time: Allow the disinfectant to remain on the surface for at least 10 minutes.

Wiping: Wipe the surface dry with a clean, sterile cloth. For food-contact surfaces, a final
rinse with potable water is recommended.

Protocol for Nucleic Acid Decontamination of Surfaces
and Equipment

Oxone's strong oxidizing properties make it effective for degrading contaminating nucleic acids

(DNA and RNA) and inactivating nucleases (DNases and RNases).

Procedure:

Preparation of Work Area: Ensure the area to be decontaminated is free of any sensitive
reagents or samples.

Application: Liberally apply a freshly prepared 1% Oxone® solution to the surfaces of PCR
workstations, benchtops, and non-delicate equipment.

Contact Time: Allow a contact time of 10-15 minutes.

Removal: Wipe the surfaces thoroughly with a sterile cloth or sponge dampened with
nuclease-free water to remove any residual Oxone®.

Final Wipe: Perform a final wipe with 70% ethanol to ensure the surface is dry.
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Visualizations
Signaling Pathways and Experimental Workflows

General Disinfection Workflow with Oxone®
Preparation

Don PPE
(Gloves, Goggles, Lab Coat)

:

Prepare 1% Oxone® Solution
(10g/L in DI Water)

Disinfection Process

Pre-clean Equipment/Surface
(Detergent Wash & Rinse)

'

Apply Oxone® Solution
(Immerse or Wipe)

'

Maintain Contact Time
(Minimum 10 minutes)

Post-Treatment

Rinse Thoroughly
(Sterile DI Water)

'

Air Dry or Oven Dry
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Caption: General workflow for laboratory equipment disinfection using Oxone®.

Mechanism of Action of Oxone®
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Click to download full resolution via product page
Caption: Oxidative mechanism of microbial inactivation by Oxone®.

Safety Precautions

o Always handle Oxone® powder in a well-ventilated area or under a fume hood to avoid
inhaling the dust.

o Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat,
when handling both the powder and its solutions.

o Oxone® is corrosive and can cause skin and eye irritation or burns. In case of contact, rinse
the affected area immediately with plenty of water.

o Store Oxone® powder in a cool, dry place away from combustible materials.
e Solutions of Oxone® are acidic and should be handled with care.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Evaluation of potassium peroxymonosulfate (MPS) efficacy against SARS-CoV-2 virus
using RT-gPCR-based method - PMC [pmc.ncbi.nlm.nih.gov]

» 3. Bactericidal efficacy of potassium peroxymonosulfate under various concentrations,
organic material conditions, exposure timing and its application on various surface carriers -
PMC [pmc.ncbi.nim.nih.gov]

e 4. calpaclab.com [calpaclab.com]

» 5. labdepotinc.com [labdepotinc.com]
e 6. celltreat.com [celltreat.com]

e 7. calpaclab.com [calpaclab.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Laboratory
Equipment Disinfection with Oxone®]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909053#laboratory-procedure-for-the-disinfection-
of-equipment-with-oxone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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